Cas no 1171409-13-4 (1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride)
1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride
-
- Inchi: 1S/C11H13NS.ClH/c1-7-9-5-3-4-6-10(9)13-11(7)8(2)12;/h3-6,8H,12H2,1-2H3;1H
- InChI Key: RBWXLTDWWAXDMJ-UHFFFAOYSA-N
- SMILES: C(C1SC2=CC=CC=C2C=1C)(N)C.[H]Cl
1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B487085-10mg |
1-(3-Methyl-1-benzothiophen-2-yl)ethan-1-amine Hydrochloride |
1171409-13-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B487085-50mg |
1-(3-Methyl-1-benzothiophen-2-yl)ethan-1-amine Hydrochloride |
1171409-13-4 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B487085-100mg |
1-(3-Methyl-1-benzothiophen-2-yl)ethan-1-amine Hydrochloride |
1171409-13-4 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Chemenu | CM443735-250mg |
1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride |
1171409-13-4 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Enamine | EN300-43084-0.05g |
1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride |
1171409-13-4 | 95% | 0.05g |
$166.0 | 2023-07-06 | |
| Enamine | EN300-43084-0.1g |
1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride |
1171409-13-4 | 95% | 0.1g |
$248.0 | 2023-07-06 | |
| Enamine | EN300-43084-0.25g |
1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride |
1171409-13-4 | 95% | 0.25g |
$353.0 | 2023-07-06 | |
| Enamine | EN300-43084-0.5g |
1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride |
1171409-13-4 | 95% | 0.5g |
$557.0 | 2023-07-06 | |
| Enamine | EN300-43084-1.0g |
1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride |
1171409-13-4 | 95% | 1.0g |
$714.0 | 2023-07-06 | |
| Enamine | EN300-43084-2.5g |
1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride |
1171409-13-4 | 95% | 2.5g |
$1399.0 | 2023-07-06 |
1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride
Introduction to 1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride (CAS No. 1171409-13-4) in Modern Chemical and Biomedical Research
1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1171409-13-4, is a compound of significant interest in the realms of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzothiophene core with an amine substituent, has garnered attention due to its structural complexity and potential biological activities. The benzothiophene scaffold is a privileged structure in drug discovery, known for its role in various bioactive molecules, while the amine group introduces functionality that can modulate interactions with biological targets.
The hydrochloride salt form of this compound enhances its solubility in aqueous systems, making it more amenable for formulation in biological assays and clinical trials. The structural motif of 1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride suggests potential applications in the development of therapeutic agents targeting neurological disorders, inflammation, and other metabolic conditions. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision, providing insights into its mechanism of action.
In the context of contemporary research, 1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride has been investigated for its pharmacological properties. Studies indicate that the benzothiophene ring system may contribute to favorable pharmacokinetic profiles, including improved bioavailability and reduced toxicity. The presence of the methyl group at the 3-position of the benzothiophene ring further modulates electronic properties, influencing reactivity and binding affinity. These features make it an attractive candidate for further exploration in drug design.
One of the most compelling aspects of this compound is its potential as a scaffold for structure-based drug design. Researchers have leveraged high-throughput screening (HTS) and virtual screening techniques to identify derivatives of 1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride with enhanced potency and selectivity. Such derivatives may exhibit improved efficacy against specific disease targets while minimizing off-target effects. The integration of machine learning algorithms has further accelerated the discovery process by predicting novel analogs with optimized pharmacological properties.
The role of 1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride in addressing unmet medical needs is underscored by its investigation in preclinical models. Animal studies have demonstrated promising results in modulating inflammatory pathways and neurotransmitter systems, suggesting therapeutic potential for conditions such as rheumatoid arthritis and neurodegenerative diseases. These findings align with broader trends in medicinal chemistry where natural product-inspired scaffolds are being repurposed for modern therapeutic applications.
From a synthetic chemistry perspective, the preparation of 1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Techniques such as cross-coupling reactions, functional group interconversions, and catalytic hydrogenations are employed to construct the desired molecular framework efficiently. Advances in green chemistry principles have also guided efforts to optimize synthetic routes, minimizing waste and improving sustainability.
The analytical characterization of this compound is another critical aspect of its study. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography provide definitive structural confirmation and elucidation of stereochemistry. These analytical techniques are essential for ensuring batch-to-batch consistency during pharmaceutical development. Additionally, spectroscopic methods are employed to study dynamic interactions between 1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride and biological macromolecules.
Regulatory considerations play a pivotal role in advancing compounds like 1-(3-methyl-1-benzothiophen-2-ylenhanolamino hydrochloride) into clinical practice. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material is produced reliably under controlled conditions. Preclinical safety assessments, including toxicology studies, are conducted to evaluate potential adverse effects before human testing begins. These rigorous protocols are designed to protect patient safety while maximizing therapeutic benefits.
The future direction of research on CAS No. 1171409134 hinges on interdisciplinary collaboration between chemists, biologists, and clinicians. Emerging technologies such as CRISPR-Cas9 gene editing and organ-on-a-chip platforms offer novel opportunities to validate biological activity rapidly. By integrating these approaches with traditional pharmacological assays, researchers can accelerate the translation of laboratory findings into tangible medical breakthroughs.
1171409-13-4 (1-(3-methyl-1-benzothiophen-2-yl)ethan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)